Cas no 1690454-39-7 (Tert-Butyl (1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate)

• Product Name: Tert-Butyl (1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate
• CAS No: 1690454-39-7
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD22393828
• CID: 4821936
• PubChem ID: 105507757
• Update Time: 2025-05-26

Tert-Butyl (1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 4-(Boc-amino)-1,2,3,4-tetrahydroisoquinoline
• tert-Butyl (1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate
• EN300-4357533
• tert-Butyl(1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate
• 1690454-39-7
• MFCD22393828
• tert-butyl N-(1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate
• Tert-Butyl (1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate

• MDL： MFCD22393828
• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-12-9-15-8-10-6-4-5-7-11(10)12/h4-7,12,15H,8-9H2,1-3H3,(H,16,17)
• InChI Key： MQHAYLHGSZWLNR-UHFFFAOYSA-N
• SMILES： O(C(NC1C2C=CC=CC=2CNC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4

Additional information on Tert-Butyl (1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate

Introduction to Tert-Butyl (1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate (CAS No. 1690454-39-7)

Tert-Butyl (1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate, a compound with the chemical identifier CAS No. 1690454-39-7, has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of Tert-butyl (1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate incorporates a carbamate functional group attached to a tert-butyl moiety, which modifies the electronic and steric properties of the molecule. This modification is particularly noteworthy as it can influence the compound's solubility, metabolic stability, and interactions with biological targets. The presence of the tetrahydroisoquinoline core suggests potential roles in modulating neurotransmitter systems, making this compound a candidate for further investigation in neuropharmacology.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have indicated that Tert-butyl (1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate may interact with various enzymes and receptors involved in central nervous system regulation. For instance, preliminary data suggest that this compound could exhibit inhibitory effects on certain enzymes implicated in pain pathways, potentially making it a valuable candidate for developing novel analgesics.

In addition to its pharmacological potential, Tert-butyl (1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate has been explored for its role in chemical biology research. The carbamate group provides a versatile handle for further functionalization, allowing synthetic chemists to design derivatives with tailored properties. This flexibility is particularly useful in medicinal chemistry efforts aimed at optimizing drug-like characteristics such as bioavailability and target specificity.

The synthesis of Tert-butyl (1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent methodological improvements have focused on greener synthetic routes that minimize waste and hazardous byproducts. These advancements align with the broader trend in pharmaceutical research towards sustainable practices that balance efficiency with environmental responsibility.

Preclinical studies have begun to elucidate the pharmacokinetic profile of Tert-butyl (1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate. Initial findings suggest that the compound exhibits moderate oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for assessing its therapeutic potential and determining appropriate dosing regimens for future clinical trials. Additionally, preliminary toxicity assessments have shown no significant adverse effects at tested doses, which is encouraging for further development.

The growing interest in tetrahydroisoquinoline derivatives stems from their historical significance as bioactive natural products and their synthetic accessibility for drug discovery programs. Tert-butyl (1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate represents a modern example of how classical scaffolds can be modified to yield novel compounds with enhanced pharmacological properties. As research continues to uncover new biological targets and mechanisms of action, compounds like this one are poised to play a pivotal role in addressing unmet medical needs.

Future directions in the study of Tert-butyl (1,2,3,4-tetrahydroisoquinolin-4-yl)carbamate include exploring its interactions with complex biological systems using advanced techniques such as CRISPR-based gene editing and organ-on-a-chip models. These approaches will provide deeper insights into its mode of action and help identify potential off-target effects that could influence its clinical utility. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into tangible therapeutic benefits.

In conclusion，Tert-butyl (1，2，3，4-tetrahydroisoquinolin-4-yI）carbamate represents a promising compound with significant potential in pharmaceutical research。Its unique structure，combined with recent advances in synthetic chemistry and drug discovery methodologies，positions it as a valuable candidate for further exploration。As our understanding of biological systems continues to evolve，compounds like this one will undoubtedly contribute to the development of innovative treatments for various diseases。